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Compound of Interest

Compound Name: 4-Bromobenzyl alcohol

Cat. No.: B151685

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-Bromobenzyl alcohol (CAS No. 873-75-6). The information is intended to support laboratory
safety protocols and risk assessments in research and development settings.

Chemical and Physical Properties

4-Bromobenzyl alcohol is a white to off-white crystalline solid.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C7H7BrO [2]

Molecular Weight 187.03 g/mol [3]

Melting Point 75-77 °C [2][4]

Boiling Point 267.8 °C at 760 mmHg [2]

Flash Point 115.7 °C [2]

Density 1.565 g/cm3 [2]

Water Solubility

2200 mg/L at 20 °C

[1]

Solubility in other solvents

Soluble in dioxane, ethanol,

and acetone.[5]

Hazard Identification and Classification

4-Bromobenzyl alcohol is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class

Hazard Category

Hazard Statement

Reference(s)

Skin H315: Causes skin

: o 2 o [1](6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

. 2A o [11(6](7]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o [1][6]
respiratory irritation

Exposure)

Hazardous to the
Aquatic Environment, 3

Long-Term Hazard

H412: Harmful to
aquatic life with long

lasting effects

[1](7]

Signal Word: Warning[7]
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NFPA Health Hazard: 2 - Intense or continued exposure could cause temporary incapacitation
or possible residual injury unless prompt medical attention is given.[6]

Note: No quantitative data for acute toxicity (e.g., LD50, LC50) is readily available for 4-
Bromobenzyl alcohol.[8] The toxicological properties have not been fully investigated.[8]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk.
3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

PPE Type Specification Reference(s)
Chemical safety goggles or a

Eye Protection _ Y9099 [61[8]
face shield.

Hand Protection Protective gloves. [5]1[6]

Wear suitable protective
Skin and Body Protection clothing to prevent skin [6][8]

exposure.

In case of inadequate
ventilation, wear respiratory
protection. A NIOSH/MSHA or

) ) European Standard EN 149

Respiratory Protection ] o [6][8]

approved full-facepiece airline
respirator in positive pressure
mode with emergency escape

provisions may be required.

3.2. Engineering Controls
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Control Description Reference(s)

Use only outdoors or in a well-
Ventilation ventilated area. Ensure good [6]1[8]

ventilation of the work station.

Emergency eye wash
fountains and safety showers

Safety Equipment should be available in the [6]
immediate vicinity of any

potential exposure.

3.3. Handling Procedures

Avoid breathing dust, mist, or spray.[6][3]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.[6]

Avoid contact with skin and eyes.[6]

Avoid dust formation.[8]

3.4. Storage Conditions

Store in a well-ventilated place.[6][8]
o Keep container tightly closed.[6][8]

o Store in a dry, cool place.[8]

o Store locked up.[6]

e Incompatible Materials: Acids, acid anhydrides, acid chlorides, strong bases, and strong

oxidizing agents.[6][8]

Emergency Procedures
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4.1. First Aid Measures

Exposure Route

First Aid Procedure

Reference(s)

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. Call a POISON
CENTER or doctor/physician if

you feel unwell.

[6](8]

Skin Contact

Wash with plenty of soap and
water. If skin irritation occurs,
get medical advice/attention.
Take off contaminated clothing

and wash it before reuse.

[6]i8]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[6]i8]

Ingestion

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
afterwards. Never give
anything by mouth to an
unconscious person. Get
medical advice/attention if

symptoms occur.

[6]18]

4.2. Fire-Fighting Measures

e Suitable Extinguishing Media: Alcohol-resistant foam, carbon dioxide, dry powder, or water

spray.[6]
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e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[6][8]

o Firefighter Protection: As in any fire, wear a self-contained breathing apparatus with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[6][8]

4 3. Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Avoid
breathing dust. Use personal protective equipment as required.[6][8]

e Environmental Precautions: Should not be released into the environment.[8]

e Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid dust formation.[8]

Experimental Protocol: Selective Oxidation of 4-
Bromobenzyl Alcohol

The following is a protocol for the copper/TEMPO-catalyzed aerobic oxidation of 4-
bromobenzyl alcohol to 4-bromobenzaldehyde, adapted from a literature procedure.[9] This
transformation is a common application of 4-bromobenzyl alcohol in organic synthesis.

Materials:

* 4-Bromobenzyl alcohol

» Acetonitrile

o Copper(l) bromide (CuBr)

o 2,2"-bipyridyl (bpy)

e (2,2,6,6-Tetramethyl-1-piperidinyloxy) radical (TEMPO)
¢ N-methylimidazole (NMI)

e Pentane
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Saturated aqueous sodium bicarbonate

Water

Brine

Anhydrous magnesium sulfate

Silica gel
Procedure:

o Dissolve 4-bromobenzyl alcohol in acetonitrile in a round-bottomed flask equipped with a
magnetic stir bar.

» To the solution, add solid copper(l) bromide (~5 mol%). The solution will turn from colorless
to pale green.[9]

e Add 2,2'-bipyridyl (~5 mol%) and TEMPO (~5 mol%). The solution will turn a deep red-
brown.[9]

e Add N-methylimidazole (~10 mol%) dropwise. The color will fade to a lighter red-brown.[9]
« Stir the reaction mixture vigorously at room temperature, open to the ambient air.

e The reaction is complete when the color changes from red-brown to a turbid green, signifying
the complete consumption of the benzyl alcohol (typically 30-60 minutes).[9]

e Quench the reaction by adding saturated aqueous sodium bicarbonate.

o Extract the aqueous layer with pentane. The organic layer will be pale pink, and the aqueous
layer will be blue.[9]

o Separate the layers and extract the aqueous layer again with pentane.

o Combine the organic layers, wash with water, and then with brine.[9]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b151685?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Selective_Oxidation_of_4_Bromobenzyl_Alcohol_to_4_Bromobenzaldehyde.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Selective_Oxidation_of_4_Bromobenzyl_Alcohol_to_4_Bromobenzaldehyde.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Selective_Oxidation_of_4_Bromobenzyl_Alcohol_to_4_Bromobenzaldehyde.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Selective_Oxidation_of_4_Bromobenzyl_Alcohol_to_4_Bromobenzaldehyde.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Selective_Oxidation_of_4_Bromobenzyl_Alcohol_to_4_Bromobenzaldehyde.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Selective_Oxidation_of_4_Bromobenzyl_Alcohol_to_4_Bromobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

e The crude 4-bromobenzaldehyde can be purified by column chromatography on silica gel.[9]

Visualizations

The following diagrams illustrate key logical relationships and workflows for the safe handling

and use of 4-Bromobenzyl alcohol.

Hazard Identification

4-Bromobenzyl Alcohol

R

Skin & Eye Irritant Respiratory Irritant Aquatic Hazard
(H315, H319) (H335) (H412)

Click to download full resolution via product page

Caption: Hazard identification for 4-Bromobenzyl alcohol.
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Safe Handling Workflow

Select & Wear Appropriate PPE Ensure Proper Ventilation
(Goggles, Gloves, Lab Coat) (Fume Hood)

Handle with Care
(Avoid dust, contact, and inhalation)

Store Properly
(Cool, dry, well-ventilated, Dispose of Waste Correctly
away from incompatibles)

Click to download full resolution via product page

Caption: General workflow for safely handling 4-Bromobenzyl alcohol.
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Emergency Response Logic

Inhalation Skin Contact Eye Contact Ingestion

\

Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water Rinse Mouth, Do NOT Induce Vomiting
Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromobenzyl alcohol | C7H7BrO | CID 70119 - PubChem [pubchem.ncbi.nim.nih.gov]
2. 4-Bromobenzyl alcohol [nanfangchem.com]

3. 4-bromobenzyl Alcohol - C7h7bro, Molecular Weight 187.03 G/mol, Melting Point 75-77
Acc | High Purity Organic Compound at Best Price in Vapi | Sun Industries [tradeindia.com]

4. 4-Bromobenzyl alcohol | 873-75-6 [chemicalbook.com]
5. Page loading... [wap.guidechem.com]

6. synquestlabs.com [synquestlabs.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b151685?utm_src=pdf-body-img
https://www.benchchem.com/product/b151685?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzyl-alcohol
https://www.nanfangchem.com/product_detail_en/id/16.html
https://www.tradeindia.com/products/4-bromobenzyl-alcohol-706574.html
https://www.tradeindia.com/products/4-bromobenzyl-alcohol-706574.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2234180.htm
https://wap.guidechem.com/encyclopedia/4-bromobenzyl-alcohol-dic7216.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2701-9-Y2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. chemicalbook.com [chemicalbook.com]

8. fishersci.com [fishersci.com]

9. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [4-Bromobenzyl Alcohol: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151685#4-bromobenzyl-alcohol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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